Cas no 1805889-16-0 (Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate
• CAS No: 1805889-16-0
• MF: C₁₄H₁₄BrNO₃
• MW: 324.16986322403
• CID: 4944510
• Update Time: 2025-08-05

Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate

• Inchi： 1S/C14H14BrNO3/c1-2-19-14(18)8-12-10(9-16)4-3-5-11(12)13(17)6-7-15/h3-5H,2,6-8H2,1H3
• InChI Key： UMQBIJGKJMSQMS-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C#N)C=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 374
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate

Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate (CAS No. 1805889-16-0): A Comprehensive Overview

Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate, identified by its CAS number 1805889-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate consists of a phenyl ring substituted with a cyano group at the 6-position and an acetoate ester linked to a 3-bromopropanoyl moiety. This unique arrangement of functional groups imparts distinct reactivity and potential biological activity, which has been the focus of numerous studies in recent years. The presence of both bromine and cyano groups makes this compound particularly interesting for synthetic chemists, as these elements can serve as versatile handles for further derivatization and functionalization.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate has been explored as a potential lead compound in this context. Its structural features suggest that it may interact with specific targets in the brain, potentially offering therapeutic benefits. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems is crucial.

The synthesis of Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromine atom at the 3-position of the propanoyl group provides a convenient site for further chemical modifications, allowing researchers to explore a wide range of derivatives. Similarly, the cyano group on the phenyl ring can be transformed into other functional groups, such as carboxylic acids or amides, which may enhance biological activity.

One of the most compelling aspects of Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate is its potential as a building block for more complex molecules. In drug discovery, the ability to construct intricate scaffolds from simpler precursors is invaluable. The compound's versatility in undergoing various chemical transformations makes it an attractive choice for medicinal chemists looking to design new drugs with improved efficacy and reduced side effects.

Recent advances in computational chemistry have also played a significant role in understanding the properties of Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate. Molecular modeling studies have provided insights into how this compound might interact with biological targets at the molecular level. These simulations have helped researchers predict potential binding affinities and mechanisms of action, guiding the design of more effective derivatives.

The pharmacological profile of Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate is still under investigation, but initial findings are promising. In vitro studies have shown that certain derivatives exhibit inhibitory activity against enzymes implicated in neurodegenerative diseases. Additionally, animal models have provided preliminary evidence suggesting that this compound may have protective effects on neuronal cells. These results warrant further exploration to fully elucidate its therapeutic potential.

As research continues, it is expected that new synthetic methodologies will be developed to streamline the production of Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate and its derivatives. Advances in green chemistry principles may also contribute to more sustainable synthetic routes, reducing environmental impact while maintaining high efficiency.

The broader implications of this research extend beyond individual compounds like Ethyl 2-(3-bromopropanoyl)-6-cyanophenylacetate. By providing new tools and insights into drug design, studies on this molecule contribute to the advancement of chemical biology and medicinal chemistry as a whole. The development of innovative compounds with tailored properties remains a cornerstone of modern medicine, offering hope for treating complex diseases that were once considered untreatable.